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Compound of Interest

Compound Name: 2,6-Dichloroaniline-3,4,5-D3

Cat. No.: B3044212

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the molecular properties of the
isotopically labeled compound 2,6-Dichloroaniline-3,4,5-D3, a deuterated analog of 2,6-
Dichloroaniline. This compound is valuable as an internal standard in quantitative analysis,
particularly in mass spectrometry-based methods for detecting its unlabeled counterpart, which
is a known precursor to several pharmaceutical drugs.

Core Molecular Data

The fundamental identifying characteristic of a chemical compound is its molecular weight. For
2,6-Dichloroaniline-3,4,5-D3, this is determined by the sum of the atomic masses of its
constituent atoms. The key feature of this molecule is the substitution of three hydrogen atoms
with their heavier isotope, deuterium (D).

Table 1: Molecular Formula and Weight

Property Value Source
Chemical Formula CeH2D3CI2N N/A
Molecular Weight 165.04 g/mol [1]
Isotopic Enrichment >98 atom % D [1][2]
Unlabeled CAS Number 608-31-1 [2][3]
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The molecular weight of the unlabeled 2,6-Dichloroaniline is 162.01 g/mol . The mass
difference is due to the three deuterium atoms replacing three protium atoms on the benzene
ring.

Table 2: Elemental Composition and Contribution to Molecular Weight

Standard

. . Total Mass

Atomic Isotopic o
Element Symbol Count . Contributio

Weight Mass (amu)

n (amu)

(amu)
Carbon C 6 12.011 N/A 72.066
Hydrogen H 2 1.008 N/A 2.016
Deuterium D 3 N/A 2.014 6.042
Chlorine Cl 2 35.453 N/A 70.906
Nitrogen N 1 14.007 N/A 14.007

Total ~165.037

Note: The calculated molecular weight is an approximation based on standard atomic weights.
The precise molecular weight provided by suppliers (165.04 g/mol ) is based on the specific
isotopic composition of the manufactured lot.

Logical Diagram: Molecular Weight Calculation

The following diagram illustrates the relationship between the elemental components and the
final calculated molecular weight of 2,6-Dichloroaniline-3,4,5-D3.
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Constituent Elements
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Molecular Weight: 165.04
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Click to download full resolution via product page

Caption: Elemental components contributing to the total molecular weight.

Experimental Protocol: Molecular Weight
Verification by Mass Spectrometry

The molecular weight of 2,6-Dichloroaniline-3,4,5-D3 is empirically verified using mass
spectrometry. This techniqgue measures the mass-to-charge ratio (m/z) of ionized molecules.

Objective: To confirm the molecular weight and assess the isotopic purity of the deuterated
compound.

Methodology:
e Sample Preparation:

o A stock solution of 2,6-Dichloroaniline-3,4,5-D3 is prepared by dissolving a precise
amount (e.g., 1 mg) in a suitable solvent (e.g., 1 mL of methanol or acetonitrile).

o The stock solution is further diluted to a working concentration appropriate for the mass
spectrometer's sensitivity (e.g., 1-10 pg/mL).

e |nstrumentation:
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o A high-resolution mass spectrometer (e.g., Time-of-Flight (TOF) or Orbitrap) is used for
accurate mass measurement.

o The instrument is coupled to an appropriate ionization source, typically Electrospray
lonization (ESI) or Atmospheric Pressure Chemical lonization (APCI).

e Analysis:

o The prepared sample is introduced into the ionization source via direct infusion or through
a liquid chromatography (LC) system.

o The mass spectrometer is operated in positive ion mode to detect the protonated molecule
[M+H]*.

o Afull scan is performed over a mass range that includes the expected m/z of the analyte
(e.g., m/z 100-200).

o Data Interpretation:

o The resulting mass spectrum is analyzed for the presence of the target ion. For 2,6-
Dichloroaniline-3,4,5-D3, the protonated molecule [CeH2DsCIzN + H]* would have an
expected m/z of approximately 166.04.

o The high-resolution data allows for the determination of the exact mass, confirming the
elemental composition.

o The isotopic distribution pattern, particularly the characteristic chlorine isotope pattern
(3°Cl and 3’Cl), is examined to further confirm the identity of the compound.

o The presence and relative abundance of the unlabeled analog (at m/z ~163) are checked
to confirm isotopic purity.

Workflow Diagram: Mass Spectrometry Analysis

This diagram outlines the general workflow for the experimental verification of the compound's
molecular weight.
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Caption: Workflow for molecular weight verification via mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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